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Compound of Interest

Compound Name: Tantalum pentafluoride

Cat. No.: B1583385

This guide provides an in-depth overview of the safety information for Tantalum Pentafluoride
(TaF5), compiled from various safety data sheets. It is intended for researchers, scientists, and
professionals in drug development who may handle this compound. The information is
presented to ensure safe laboratory practices and emergency preparedness.

Chemical and Physical Properties

Tantalum (V) fluoride is a volatile inorganic compound.[1] It is described as a deliquescent,
refractive solid or an off-white powder.[2]

Property Value Source
Molecular Formula F5Ta PubChem|[2]
Molecular Weight 275.94 g/mol Sigma-Aldrich[1]
CAS Number 7783-71-3 Sigma-Aldrich[1]
EC Number 232-022-3 Sigma-Aldrich[1]
Density 4.74 g/mL at 25 °C Sigma-Aldrich[1]
Appearance Off-white powder Sigma-Aldrich[1]

Hazard Identification and Classification
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Tantalum pentafluoride is classified as a hazardous substance that can cause severe skin
burns and eye damage.[1][3] Inhalation may lead to corrosive injuries to the upper respiratory
tract and lungs.[2]

GHS Hazard Statements:

H314: Causes severe skin burns and eye damage.[3]

H318: Causes serious eye damage.[3]

H302 (10.6%): Harmful if swallowed.[2]

H312 (10.6%): Harmful in contact with skin.[2]
Signal Word: Danger[1]

GHS Pictogram:

e GHSO05 (Corrosion)[1]

Exposure Controls and Personal Protection

Establishing a safe working environment is paramount when handling tantalum pentafluoride.
This includes adequate ventilation and the use of appropriate personal protective equipment
(PPE).

Parameter Value Source

Permissible Exposure Limit

2.5 mg/m3 PubChem|[2]
(PEL)

Threshold Limit Values (TLV) 2.5 mg/m3 (for fluorides as F) Gelest, Inc.[4], PubChem[2]

o Local exhaust is required;
Ventilation o Gelest, Inc.[4]
mechanical is recommended.

The following diagram outlines the necessary personal protective equipment.
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Required Personal Protective Equipment

Minimum l Recommended l

¥ ¥

Faceshield | |

Chemical worker's goggles Rubber, neoprene or nitrile gloves Protective clothing Air-supplied or acid gas respirator (if TLV is exceeded) Type P3 (EN 143) respirator cartridges

Click to download full resolution via product page

Personal Protective Equipment for Tantalum Pentafluoride.

First-Aid Measures

In case of exposure, immediate action is critical. The following table summarizes the
recommended first-aid procedures.
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Exposure Route First-Aid Procedure Source

Immediately flush eyes with
flowing water for at least 15

minutes. Get medical attention.
Gelest, Inc.[4], Chemos GmbH

Eye Contact [4] Rinse cautiously with water
& Co.KG[3]

for several minutes. Remove
contact lenses, if present and

easy to do. Continue rinsing.[3]

Take off immediately all
contaminated clothing. Rinse
skin with water or shower.[3]
Flush with water, then wash
Skin Contact with soap and water.[4] Note to  Chemos GmbH & Co.KGJ[3],
physician: Reacts with water to  Gelest, Inc.[4]
form hydrofluoric acid;
treatment with calcium

gluconate may be considered.

[4]

) Move exposed individual to
Inhalation ] o Gelest, Inc.[4]
fresh air. Call a physician.[4]

Rinse mouth. Do NOT induce
vomiting.[3] Never give fluids
) or induce vomiting if patient is Chemos GmbH & Co.KG[3],
Ingestion . .
unconscious or having Gelest, Inc.[4]
convulsions. Get medical

attention.[4]

Handling, Storage, and Spill Response

Proper handling and storage are essential to prevent exposure and accidents. In the event of a
spill, a clear and practiced response protocol is necessary.

Handling and Storage:

¢ Use only in well-ventilated areas.[3]
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e Ground/bond container and receiving equipment.[3]

» Store in a non-combustible, corrosive hazardous materials area (Storage Class 8B).[1]

The following workflow outlines the steps for responding to a tantalum pentafluoride spill.
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Spill Detected

Evacuate Immediate Area

Y

Don Appropriate PPE

Y

Ensure Adequate Ventilation

Y

Cover Spill with Absorbent Material

Y

Mechanically Collect Spilled Material

Y

Place in a Suitable Container for Disposal

Decontaminate Spill Area

Y

Dispose of Waste According to Regulations

Spill Response Complete

Click to download full resolution via product page

Workflow for Tantalum Pentafluoride Spill Response.
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Toxicological and Reactivity Information

Toxicological Information:

o Acute Effects: Harmful if swallowed or in contact with skin.[2] Causes severe skin burns and
eye damage.[1][3] Inhalation of vapors or particulates will irritate the respiratory tract.[4]

o Chronic Effects: Prolonged absorption of fluorides may lead to fluorosis (bone damage).[4]
There are no other known chronic effects related to this compound.[4]

Reactivity and Stability:

Reactivity: No known hazardous reactions.[3]

Stability: The product is stable under normal conditions.

Incompatible Materials: Information on specific incompatible materials is not detailed in the
provided search results.

Hazardous Decomposition Products: Hazardous combustion products are mentioned as a
possibility, but specific products are not detailed in the provided search results.[3]

Experimental Protocols

Detailed experimental protocols for the toxicological and physical hazard data presented in the
safety data sheets are not publicly available in the provided search results. This information is
typically proprietary to the manufacturers and testing laboratories that generate the data for
regulatory submissions. The summarized data in the SDS is intended to inform users of the
hazards, not to replicate the studies. For detailed methodologies, direct inquiry to the
manufacturer or consultation of relevant standardized testing guidelines (e.g., OECD, ISO)
would be necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Tantalum Pentafluoride: A Technical Safety Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583385#tantalum-pentafluoride-safety-data-sheet-
sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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